Cas no 19694-02-1 (1-Pyrenecarboxylic acid)

• Product name: 1-Pyrenecarboxylic acid
• CAS No: 19694-02-1
• MF: C₁₇H₁₀O₂
• MW: 246.260104656219
• MDL: MFCD00192424
• CID: 236856
• PubChem ID: 87559613

1-Pyrenecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Pyrenecarboxylicacid
• pyrene-1-carboxylic acid
• 1-pyrenylcarboxylic acid
• 3-Pyrenecarboxylic acid
• Lowicryl K4M reagent kit
• pyrene-1-COOH
• pyrenecarboxylic acid
• RARECHEM AL BE 0667
• PYRENE-1-CARBOXYLIC ACID FOR FLUOR- &
• 1-PYRENECARBOXYLIC ACID
• 1-Pyrenecarboxylic acid 97%
• 1-PYRENECARBOXYLIC ACID FOR FLUORESCENCE 98+%
• 1-PCA
• HYISVWRHTUCNCS-UHFFFAOYSA-N
• STK368429
• ST50868560
• P1687
• MFCD00192424
• C17H10O2
• FT-0700690
• CS-0111088
• AS-39365
• SY052628
• YSSJ00440
• 1-Pyrenecarboxylic acid, 97%
• A853413
• AKOS005444390
• 19694-02-1
• BP-23763
• DTXSID90941453
• SCHEMBL242958
• DA-29075
• 1-Pyrenecarboxylic acid

• MDL： MFCD00192424
• Inchi： 1S/C17H10O2/c18-17(19)14-9-7-12-5-4-10-2-1-3-11-6-8-13(14)16(12)15(10)11/h1-9H,(H,18,19)
• InChI Key： HYISVWRHTUCNCS-UHFFFAOYSA-N
• SMILES： O([H])C(C1C([H])=C([H])C2C([H])=C([H])C3C([H])=C([H])C([H])=C4C([H])=C([H])C=1C=2C4=3)=O

Computed Properties

• Exact Mass: 246.06800
• Monoisotopic Mass: 246.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 37.3
• XLogP3: 5
• Tautomer Count: nothing

Experimental Properties

• Color/Form: Uncertain
• Density: 1.2132 (rough estimate)
• Melting Point: 274°C(lit.)
• Boiling Point: 329.26°C (rough estimate)
• Flash Point: 218.4 °C
• Refractive Index: 1.4770 (estimate)
• Solubility: DMF: soluble
• PSA: 37.30000
• LogP: 4.28220
• Solubility: DMF

1-Pyrenecarboxylic acid Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• FLUKA BRAND F CODES：8

Additional information on 1-Pyrenecarboxylic acid

Introduction to 1-Pyrenecarboxylic Acid (CAS No. 19694-02-1)

1-Pyrenecarboxylic acid, also known as pyrene-1-carboxylic acid, is a compound with the CAS registry number 19694-02-1. This compound belongs to the class of polycyclic aromatic hydrocarbons (PAHs) and is characterized by its unique structure, which consists of a pyrene ring system with a carboxylic acid functional group attached at the 1-position. The chemical formula of this compound is C₁₅H₈O₂, and it has a molecular weight of 232.25 g/mol.

The compound is widely studied in various fields, including materials science, pharmacology, and environmental chemistry. Its structure makes it highly versatile, enabling it to participate in a wide range of chemical reactions and applications. Recent studies have highlighted its potential in the development of advanced materials, such as organic semiconductors and sensors, due to its excellent electronic properties.

Key Properties and Applications

Physical Properties: 1-Pyrenecarboxylic acid is a crystalline solid with a melting point of approximately 300°C. It is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and tetrahydrofuran (THF). The compound exhibits strong fluorescence under UV light, which makes it an attractive candidate for use in fluorescent sensors and imaging agents.

Synthesis: The synthesis of 1-pyrenecarboxylic acid can be achieved through various methods, including nucleophilic aromatic substitution and Friedel-Crafts acylation. Recent advancements in catalytic systems have enabled more efficient and selective syntheses, reducing the need for harsh reaction conditions.

Applications:

• Materials Science: The compound is used as a building block for the synthesis of advanced materials, such as organic semiconductors and conductive polymers. Its ability to form self-assembled monolayers (SAMs) makes it valuable in nanotechnology applications.
• Biochemistry: Due to its fluorescence properties, 1-pyrenecarboxylic acid is employed as a probe in bioimaging and fluorescence-based assays.
• Sensors: The compound's responsiveness to environmental changes, such as pH and temperature, makes it suitable for use in chemical sensors.
• Pharmaceuticals: Research into its potential as an anti-tumor agent has shown promising results, particularly in targeting specific cancer cells.

Toxicological Data:

Toxicity: While 1-pyrenecarboxylic acid has shown cytotoxic effects on certain cell lines, its toxicity profile varies depending on the concentration and exposure route. Recent studies have focused on understanding its mechanism of action at the cellular level to optimize its therapeutic potential while minimizing adverse effects.

Safety Precautions:

• Avoid prolonged exposure to skin or eyes.
• Maintain proper ventilation during handling.
• Avoid contact with strong oxidizing agents.
• Prolonged exposure may cause irritation; use appropriate personal protective equipment (PPE).

FUTURE RESEARCH DIRECTIONS

The ongoing research into 1-pyrenecarboxylic acid continues to uncover new applications and insights into its properties. Current studies are exploring its role in bio-inspired materials, drug delivery systems, and energy storage devices. The development of novel synthetic routes and functionalization strategies will further enhance its utility across diverse industries.

In conclusion, 1-pyrenecarboxylic acid (CAS No. 19694-02-1) is a versatile compound with significant potential in various scientific and industrial applications. Its unique properties make it an invaluable tool for researchers seeking innovative solutions in materials science, pharmacology, and beyond.